Cas no 860650-07-3 (2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 860650-07-3
• MF: C₁₆H₁₂ClF₂NO
• MW: 307.722390174866
• CID: 5746000
• PubChem ID: 2768209
• Update Time: 2025-08-03

2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS005079142
• 2-chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol
• 860650-07-3
• 2-chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)-1-ethanol
• 11R-1061
• 2-chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethanol
• 1H-Indole-3-methanol, α-(chlorodifluoromethyl)-2-phenyl-
• 2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol

• Inchi： 1S/C16H12ClF2NO/c17-16(18,19)15(21)13-11-8-4-5-9-12(11)20-14(13)10-6-2-1-3-7-10/h1-9,15,20-21H
• InChI Key： QREZQAIEYAIZEJ-UHFFFAOYSA-N
• SMILES： ClC(C(C1=C(C2C=CC=CC=2)NC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 307.0575480g/mol
• Monoisotopic Mass: 307.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 499.9±45.0 °C(Predicted)
• pka: 11.98±0.20(Predicted)

Additional information on 2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol

2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-Chloro-2,2-difluoro-1-(2-phenyl-1H-indol-3-yl)ethan-1-ol (CAS No. 860650-07-3) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of chlorinated fluorinated alcohols, which are known for their unique chemical properties and reactivity. The molecule consists of a chlorine atom, two fluorine atoms, and a hydroxyl group attached to a central carbon atom, which is further connected to a phenylindole moiety. This combination of functional groups and aromatic systems makes the compound highly versatile in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-Chloro-2,2-difluoro derivatives in drug discovery and materials science. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting specific enzymes or receptors. The indole ring in the structure is particularly significant, as it is known to exhibit strong π-electron interactions, making it a valuable component in medicinal chemistry. Additionally, the presence of halogens (chlorine and fluorine) enhances the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of 2-Chloro-2,2-difluoro compounds has been optimized through advanced catalytic methods, such as transition-metal-catalyzed coupling reactions. These methods not only improve the yield but also reduce the environmental impact of production processes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the indole-containing fragment efficiently. Such advancements underscore the importance of green chemistry principles in modern organic synthesis.

In terms of physical properties, CAS No. 860650-07-3 exhibits a high melting point due to its rigid structure and strong intermolecular forces. The compound is also sparingly soluble in water but shows good solubility in organic solvents like dichloromethane and acetonitrile. These characteristics make it suitable for use in organic reactions requiring precise control over solubility and reactivity.

Recent research has also focused on the biological activity of this compound. Studies have shown that 2-Chloro derivatives can modulate cellular signaling pathways, potentially leading to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. The indole moiety plays a pivotal role in these interactions, as it can act as a ligand for various receptors and enzymes.

Furthermore, the compound has been investigated for its role in polymer chemistry. The combination of halogens and hydroxyl groups allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. This opens up new possibilities in the development of advanced polymers for industrial applications.

In conclusion, CAS No. 860650-07-3, or 2-Chloro-2,2-difluoro compounds, represents a promising area of research with potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments.